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Compound of Interest

3-Nitrophenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B1588614

An In-depth Technical Guide to the Chemical Properties of 3-Nitrophenylhydrazine
Hydrochloride

Abstract

3-Nitrophenylhydrazine hydrochloride (3-NPH-HCI) is a pivotal chemical reagent, primarily
utilized for the derivatization of carbonyl- and carboxyl-containing compounds in analytical
chemistry. Its molecular structure, featuring a reactive hydrazine group and an electron-
withdrawing nitro group, facilitates the formation of stable hydrazones and hydrazides, which
significantly enhances detection sensitivity and chromatographic separation in techniques like
liquid chromatography-mass spectrometry (LC-MS).[1][2] This guide provides a comprehensive
overview of the chemical and physical properties, stability, reactivity, and handling of 3-
NPH-HCI, intended for researchers, scientists, and professionals in drug development and
metabolomics.

Chemical and Physical Properties

3-Nitrophenylhydrazine hydrochloride is a yellow to dark yellow crystalline powder.[2][3][4]
The hydrochloride salt form enhances its stability and solubility in polar solvents compared to
its free base form.[1][2] Its key physical and chemical data are summarized below.
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Property Value Source(s)
CAS Number 636-95-3 [1][5]
Molecular Formula CeHsCIN3O2 [11[2][5]
Molecular Weight 189.60 g/mol [11[2][5]

Yellow to dark yellow
Appearance , [21[3][4]
crystalline powder

Melting Point 210 °C (decomposes) [1][2]14]

Purity Typically =98% [6]

_ C1=CC(=CC(=C1)--INVALID-
Canonical SMILES [1]
LINK--[O-])NN.CI
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InChl Key [2]
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Solubility and Stability Profile

The solubility and stability of 3-NPH-HCI are critical for its application in derivatization reactions.

Solubility

The hydrochloride salt formation significantly improves its solubility in aqueous solutions.[1]
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Solvent Solubility Notes Source(s)

The ionic nature of the
Water Good hydrochloride [1]
enhances dissolution.

Utility may be limited
Methanol Slight unless used in mixed [1][7]

solvents.

Often used as a
solvent for

Ethanol Favorable o [1]
recrystallization and

purification.

A stock solution of 50
DMSO Soluble ) ] [71[81[9]
mg/mL is possible.

Stability

3-NPH-HCI exhibits variable stability depending on the conditions.

o pH Stability: It shows excellent stability in acidic conditions (pH 1.0-3.0), which are optimal
for many derivatization protocols.[1] Stability decreases in basic conditions (pH 9.0-12.0),
where it is susceptible to hydrolysis.[1]

o Thermal Stability: The compound is thermally stable up to its decomposition temperature of
approximately 210°C.[1] It remains stable at room temperature when stored in closed
containers.[1]

» Handling Conditions: The compound is noted to be air-sensitive and hygroscopic.[10][6] It is
also a flammable solid and poses a risk of explosion if heated under confinement.[3][6] It
should be stored in a cool, dry, well-ventilated area under an inert atmosphere.[3][7]

Reactivity and Chemical Behavior

The primary chemical utility of 3-NPH-HCI lies in its function as a derivatizing reagent. The
hydrazine moiety (-NHNH?2) is a strong nucleophile that readily reacts with electrophilic centers,
particularly carbonyl groups.
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Reaction with Carbonyl Compounds

3-NPH-HCI undergoes a condensation reaction with aldehydes and ketones to form stable 3-
nitrophenylhydrazone derivatives.[1][2] This reaction proceeds via a nucleophilic addition-
elimination mechanism and is typically catalyzed by acid.[2] The presence of the electron-
withdrawing nitro group on the phenyl ring enhances the electrophilic character of the carbonyl
carbon in the resulting hydrazone, which is advantageous for analytical detection.[2]

Reaction with Carboxylic Acids

While less direct, 3-NPH-HCI can also derivatize carboxylic acids. This requires the activation
of the carboxyl group using a coupling agent, such as 1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC), to form an activated intermediate that is then
susceptible to nucleophilic attack by the hydrazine.[11] This application is crucial for the
analysis of metabolites like short-chain fatty acids and N-acyl glycines.[2]

Experimental Protocols

Detailed methodologies are essential for the successful application of 3-NPH-HCI in a research
setting.

General Synthesis of 3-Nitrophenylhydrazine
Hydrochloride

The synthesis of 3-NPH-HCI typically involves the nitration of phenylhydrazine, followed by
conversion to the hydrochloride salt.[1] To achieve the desired meta-substitution, the reaction
conditions must favor the protonation of the hydrazino group.[2]

Caption: General synthesis workflow for 3-Nitrophenylhydrazine hydrochloride.

Protocol for Derivatization of Carboxylic Acids for LC-
MS Analysis

This protocol is adapted from methodologies used for targeted metabolomics analysis.[11]

Reagents:
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e 3-NPH-HCI solution: 200 mM in 70% methanol (v/v in water).

e EDC-HCI solution: 120 mM EDC with 6% pyridine in 70% methanol solution.

» Biological sample (e.g., plasma, urine) or standard solution.

Procedure:

Prepare the sample by mixing an 80 pL aliquot with 40 uL of the 3-NPH-HCI solution.

Add 40 pL of the EDC-HCI solution to the mixture.

Vortex the mixture to ensure homogeneity.

Incubate the reaction mixture at room temperature (25°C) for 30 minutes.

Following incubation, the sample is ready for direct injection into an LC-MS system for
analysis. No quenching step is typically required.

Caption: Experimental workflow for the derivatization of carboxylic acids using 3-NPH.

Key Applications

o Metabolomics: Widely used for the sensitive detection and quantification of a broad range of
metabolites, including fatty acids, amino acids, bile acids, and carbohydrates.

o Pharmaceutical Analysis: Employed to detect residual impurities, such as aldehydes, in
pharmaceutical formulations, ensuring product quality and safety.[1]

 Clinical Diagnostics: Used to quantify key biomarkers like pyruvate and lactate in biological
samples.[1]

 |sotope Labeling: The 3Cs-labeled version of 3-NPH-HCI serves as a critical internal
standard for quantitative mass spectrometry and as a tracer in metabolic flux analysis.[2][8]

[°]

Safety and Handling
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3-Nitrophenylhydrazine hydrochloride is a hazardous substance and requires careful

handling.[1][3]

GHS Hazard Information

Hazard Code Description Class Source(s)
H228 Flammable solid Flammable Solid [3][6]
H302 Harmful if swallowed Acute Toxicity, Oral [1][12][13]
Harmful in contact .
H312 ) ) Acute Toxicity, Dermal  [1][12][13]
with skin
o Acute Toxicity,
H332 Harmful if inhaled ) [1][12][13]
Inhalation
o Skin
H315 Causes skin irritation ) o [1][13]
Corrosion/Irritation
Causes serious eye Serious Eye
H319 N - [11[3][13]
Irritation Damage/Irritation
May cause respirator Specific Target Organ
H335 e Pt operE IR IR ez
irritation Toxicity

Handling Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields or goggles, and a lab coat.[1][3]

Ventilation: Handle only in a well-ventilated area or in a chemical fume hood to avoid
inhalation of dust.[3][14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

heat, sparks, open flames, and incompatible materials such as strong bases.[1][3]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[LI[3][€]
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o First Aid: In case of contact with eyes or skin, rinse immediately and thoroughly with water
and seek medical attention.[3][14] If inhaled, move to fresh air.[3] If swallowed, call a poison
control center or doctor immediately.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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